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Compound of Interest

Compound Name: Metochalcone

Cat. No.: B1676507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Metochalcone, a chalcone derivative, has garnered significant attention in oncological

research for its potential as an anti-tumor agent. This technical guide provides an in-depth

analysis of the molecular mechanisms through which metochalcone exerts its effects, focusing

on its interactions with key cellular signaling pathways. The information presented herein is

intended to support further research and drug development efforts in the field of oncology.

Quantitative Data Summary
Metochalcone, also identified in literature as 2',4',4-trihydroxychalcone (TEC), has

demonstrated cytotoxic and anti-proliferative effects across various cancer cell lines. The

following table summarizes the available quantitative data on its efficacy.
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Cell Line Cancer Type Parameter Value Reference

BT549 Breast Cancer IC50 (24h) 22.67 µM [1]

BT549 Breast Cancer IC50 (48h) 3.378 µM [1]

A549 Lung Cancer IC50 (24h) 22.05 µM [1]

A549 Lung Cancer IC50 (48h) 4.278 µM [1]

HCT116
Colorectal

Cancer
IC50 4.1 µmol/L [2]

Caco Colon Cancer IC50 23.34 ± 0.14 μM [3]

Core Signaling Pathways Modulated by
Metochalcone
Metochalcone's anti-cancer activity is attributed to its ability to modulate multiple intracellular

signaling pathways that are critical for cancer cell proliferation, survival, and migration.

Transcriptional profiling and subsequent mechanistic studies have revealed that

metochalcone primarily impacts the JAK2/STAT3, p53, MAPK, and PI3K/Akt/mTOR pathways,

while also inducing apoptosis and cell cycle arrest.

The JAK2/STAT3 Signaling Pathway
A primary mechanism of metochalcone's action is the inhibition of the JAK2/STAT3 signaling

axis.[1][4] This pathway is often aberrantly activated in various cancers, promoting cell

proliferation and survival. Metochalcone has been shown to significantly reduce the protein

expression of phosphorylated STAT3 (p-STAT3) and total JAK2/STAT3 in breast cancer cells.[1]

In lung cancer cells, it completely reduced the protein levels of p-STAT3 and JAK2 at a

concentration of 40 μM.[1] The inactivation of the JAK2/STAT3 axis by metochalcone leads to

the induction of a senescence-associated secretory phenotype (SASP), contributing to its anti-

tumor effects.[1][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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